Cas no 2166726-83-4 (2-amino-5-bromo-4-ethyl-1H-pyrrole-3-carbonitrile)

• Product Name: 2-amino-5-bromo-4-ethyl-1H-pyrrole-3-carbonitrile
• CAS No: 2166726-83-4
• MF: C₇H₈BrN₃
• MW: 214.062520027161
• CID: 5865497
• PubChem ID: 165958251
• Update Time: 2025-06-08

2-amino-5-bromo-4-ethyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromo-4-ethyl-1H-pyrrole-3-carbonitrile
• 2166726-83-4
• EN300-1296745

• Inchi： 1S/C7H8BrN3/c1-2-4-5(3-9)7(10)11-6(4)8/h11H,2,10H2,1H3
• InChI Key： KDBRGNJCWDFPGE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C#N)=C(N)N1)CC

Computed Properties

• Exact Mass: 212.99016g/mol
• Monoisotopic Mass: 212.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.6Ų

Additional information on 2-amino-5-bromo-4-ethyl-1H-pyrrole-3-carbonitrile

Research Brief on 2-amino-5-bromo-4-ethyl-1H-pyrrole-3-carbonitrile (CAS: 2166726-83-4): Recent Advances and Applications

2-amino-5-bromo-4-ethyl-1H-pyrrole-3-carbonitrile (CAS: 2166726-83-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 2-amino-5-bromo-4-ethyl-1H-pyrrole-3-carbonitrile has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method that utilizes palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. This advancement is particularly significant for large-scale production, as it reduces the number of purification steps and minimizes waste generation. The study also highlighted the compound's stability under various conditions, making it a reliable building block for further chemical modifications.

In terms of biological activity, 2-amino-5-bromo-4-ethyl-1H-pyrrole-3-carbonitrile has shown promising results as a scaffold for kinase inhibitors. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited potent inhibitory activity against JAK2 and FLT3 kinases, which are implicated in various cancers. The researchers identified specific structural modifications that enhanced selectivity and reduced off-target effects, paving the way for the development of next-generation kinase inhibitors. These findings are particularly relevant for the treatment of myeloproliferative disorders and acute myeloid leukemia.

Another area of interest is the antimicrobial potential of 2-amino-5-bromo-4-ethyl-1H-pyrrole-3-carbonitrile. A 2023 study in Antimicrobial Agents and Chemotherapy evaluated its efficacy against multidrug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The compound demonstrated moderate activity, but its derivatives showed enhanced potency when combined with existing antibiotics. This synergistic effect suggests that 2-amino-5-bromo-4-ethyl-1H-pyrrole-3-carbonitrile could serve as a valuable adjunct in combating antibiotic resistance.

Despite these advancements, challenges remain in the clinical translation of 2-amino-5-bromo-4-ethyl-1H-pyrrole-3-carbonitrile-based therapeutics. Pharmacokinetic studies indicate that the compound has limited bioavailability, which may necessitate formulation improvements or prodrug strategies. Additionally, further toxicological evaluations are required to ensure safety in human trials. Ongoing research is addressing these issues, with a focus on optimizing drug-like properties while maintaining therapeutic efficacy.

In conclusion, 2-amino-5-bromo-4-ethyl-1H-pyrrole-3-carbonitrile (CAS: 2166726-83-4) represents a promising scaffold for drug discovery, with applications in oncology and infectious diseases. Recent advancements in synthesis and biological evaluation have expanded its potential, but additional studies are needed to overcome existing limitations. This compound continues to be a focal point in chemical biology research, and its future developments are eagerly anticipated by the scientific community.